
(2-Methyl-5-nitrophenyl)methanol CAS number
and structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (2-Methyl-5-nitrophenyl)methanol

Cat. No.: B1608265 Get Quote

An In-Depth Technical Guide to (2-Methyl-5-nitrophenyl)methanol for Researchers and Drug

Development Professionals

Introduction
(2-Methyl-5-nitrophenyl)methanol is an important organic compound characterized by a

benzene ring substituted with a methyl, a nitro, and a hydroxymethyl group. This unique

arrangement of functional groups makes it a versatile intermediate in the synthesis of a wide

array of more complex molecules.[1] Its significance is particularly pronounced in the fields of

medicinal chemistry and materials science, where it serves as a crucial building block for

pharmaceuticals and dyes. This guide provides a comprehensive overview of its chemical and

physical properties, synthesis, reactivity, applications, and safety considerations, tailored for

professionals in research and development.

Compound Identification and Structure
Correctly identifying a chemical compound is the foundation of any scientific investigation. The

following section details the essential identifiers and structural representation of (2-Methyl-5-
nitrophenyl)methanol.

CAS Number: 22474-47-1[1][2][3]

IUPAC Name: (2-Methyl-5-nitrophenyl)methanol
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Synonyms: 2-methyl-5-nitro-benzyl alcohol, 3-HYDROXYMETHYL-4-METHYL-

NITROBENZENE[2][3]

Molecular Formula: C₈H₉NO₃[1][2]

Molecular Weight: 167.16 g/mol [1][2]

Chemical Structure: The molecule consists of a benzene ring with a methyl group at position

2, a nitro group at position 5, and a hydroxymethyl group attached to the ring.[1]

SMILES: CC1=CC=C(C=C1CO)--INVALID-LINK--[O-][2]

Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in different

environments and its suitability for various applications. The hydroxymethyl group in (2-Methyl-
5-nitrophenyl)methanol notably increases its solubility in polar solvents when compared to its

analogue, 2-methyl-5-nitrophenol, which is advantageous for its use in aqueous reaction

systems.[1]

Property Value Source

Molecular Formula C₈H₉NO₃ [1][2]

Molecular Weight 167.16 g/mol [1][2]

Topological Polar Surface Area

(TPSA)
63.37 Å² [2]

LogP 1.39552 [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 3 [2]

Rotatable Bonds 2 [2]

Synthesis and Manufacturing
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The synthesis of (2-Methyl-5-nitrophenyl)methanol can be achieved through multiple routes,

often starting from readily available precursors. A common laboratory and industrial-scale

synthesis involves the nitration of 2-methylphenol (o-cresol).[1] An alternative patented

approach utilizes o-toluidine as the starting material to produce the intermediate 2-methyl-5-

nitrophenol.[4][5]

Synthesis from 2-Methyl-5-nitroaniline
A well-documented method involves the diazotization of 2-methyl-5-nitroaniline followed by

hydrolysis.[6][7]

Experimental Protocol:

Dissolution: Dissolve 40 g of 2-methyl-5-nitroaniline in 600 ml of refluxing 10% sulfuric acid.

[5][7]

Cooling: Cool the solution to 0°C to precipitate the salt.[5][7]

Diazotization: While maintaining the temperature at 0°C and with continuous stirring, add 18

g of solid sodium nitrite in small portions.[5][7] The completion of the reaction is indicated by

a positive starch-iodide test.[7]

Hydrolysis: Add the resulting diazonium solution to a vigorously refluxing solution of 800 ml

of water and 400 ml of concentrated sulfuric acid.[6][7]

Isolation: Continue refluxing until the evolution of gas ceases. Cool the mixture to room

temperature to allow the crude 2-methyl-5-nitrophenol to precipitate.[6][7]

Hydroxymethylation: The intermediate, 2-methyl-5-nitrophenol, can then be converted to (2-
Methyl-5-nitrophenyl)methanol through hydroxymethylation, for instance, via sulfonate

ester formation and subsequent hydrolysis.[1]
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Synthesis Workflow

2-Methyl-5-nitroaniline

Dissolution in 10% H2SO4

Diazotization with NaNO2 at 0°C

Hydrolysis in boiling H2SO4/H2O

2-Methyl-5-nitrophenol

Hydroxymethylation

(2-Methyl-5-nitrophenyl)methanol

Click to download full resolution via product page

Caption: Synthesis workflow from 2-methyl-5-nitroaniline.

Chemical Reactivity and Key Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1608265?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical reactivity of (2-Methyl-5-nitrophenyl)methanol is dominated by its three

functional groups: the hydroxymethyl, the nitro, and the methyl groups on the aromatic ring.

Oxidation of the Hydroxymethyl Group: The primary alcohol can be oxidized to the

corresponding aldehyde, 2-methyl-5-nitrobenzaldehyde, using oxidizing agents like

pyridinium chlorochromate (PCC).[1] This aldehyde is a valuable synthon for various organic

transformations.

Reduction of the Nitro Group: The nitro group can be readily reduced to an amine (5-amino-

2-methylbenzenemethanol) using standard reduction methods, such as catalytic

hydrogenation over a palladium catalyst.[1] This amino alcohol is a precursor for many

pharmaceutical compounds.[1]

Key Chemical Reactions

(2-Methyl-5-nitrophenyl)methanol

2-Methyl-5-nitrobenzaldehyde

Oxidation (e.g., PCC)

5-Amino-2-methylbenzenemethanol

Reduction (e.g., H2/Pd)

Click to download full resolution via product page

Caption: Key reactions of (2-Methyl-5-nitrophenyl)methanol.

Applications in Research and Drug Development
The strategic placement of reactive functional groups makes (2-Methyl-5-
nitrophenyl)methanol a highly valuable intermediate in several industrial applications.

Pharmaceutical Intermediates: The ability to selectively modify the nitro and hydroxymethyl

groups makes this compound a key starting material for the synthesis of bioactive molecules.

[1] For example, the reduction of the nitro group to an amine yields aminobenzyl alcohols,

which are precursors to antipsychotic drugs such as analogs of haloperidol.[1] The broader
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class of nitroimidazoles, which share the nitro functional group, are known for their

antimicrobial properties.[8]

Dye and Pigment Synthesis: As a nitroaromatic compound, it serves as a precursor in the

synthesis of azo dyes.[1] Through diazotization of its amino derivative and subsequent

coupling with compounds like naphthol derivatives, it can be used to produce orange-red

pigments for textiles and inks.[1]

Safety and Handling
While a specific Safety Data Sheet (SDS) for (2-Methyl-5-nitrophenyl)methanol was not

identified in the search results, information for the closely related precursor, 2-methyl-5-

nitrophenol, provides guidance on potential hazards.[9]

Potential Hazards: Based on the structure and data for similar compounds, (2-Methyl-5-
nitrophenyl)methanol should be handled with care. The precursor, 2-methyl-5-nitrophenol,

is classified as harmful if swallowed or in contact with skin, causes skin and serious eye

irritation, and may cause respiratory irritation.[9]

Recommended Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[9]

Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or

vapors.[9]

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of

water.[9]

Wash hands thoroughly after handling.[9]

It is imperative to consult a specific and verified SDS for (2-Methyl-5-nitrophenyl)methanol
before handling to ensure all safety precautions are followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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